Cas no 1783423-60-8 (tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 1783423-60-8
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6402033
• PubChem ID: 84730710
• Update Time: 2025-06-29

tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate
• 1783423-60-8
• EN300-1877978
• tert-butyl N-[2-(3-chlorophenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H18ClNO3/c1-13(2,3)19-12(18)16-14(4,9-17)10-6-5-7-11(15)8-10/h5-9H,1-4H3,(H,16,18)
• InChI Key： BJLMMDKAXKZXHF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 1783423-60-8 and Product Name: tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 1783423-60-8 and the product name tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate moiety, in particular, is a key structural feature that contributes to its reactivity and utility in various chemical transformations.

Recent studies have highlighted the importance of tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate in the synthesis of biologically active molecules. Its structural framework, which includes a carbamate group linked to a propenone backbone, makes it an excellent intermediate for constructing complex organic molecules. This compound has been explored in the development of novel pharmaceutical agents, where its ability to undergo selective reactions under mild conditions is highly advantageous.

The CAS no. 1783423-60-8 identifier ensures a precise and unambiguous reference to this compound, facilitating its use in academic research, industrial applications, and regulatory compliance. The presence of a chlorophenyl group in the molecule suggests potential interactions with biological targets, making it a valuable candidate for further investigation in medicinal chemistry. Researchers have leveraged this compound to develop inhibitors and modulators that target specific enzymatic pathways involved in various diseases.

In the realm of synthetic organic chemistry, tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate has been utilized as a versatile building block. Its reactivity allows for the introduction of diverse functional groups, enabling the synthesis of structurally diverse libraries of compounds. These libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with therapeutic potential. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

Advances in computational chemistry have also played a crucial role in understanding the behavior of tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers design more effective derivatives. These studies often involve docking simulations, which predict how the compound might bind to enzymes or receptors. Such predictions are invaluable for optimizing drug candidates before they enter preclinical testing.

The pharmaceutical industry has shown particular interest in tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate due to its potential as a precursor for drug candidates targeting neurological disorders, inflammatory conditions, and infectious diseases. Its structural features allow for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development. Additionally, the compound's compatibility with green chemistry principles has made it an attractive option for sustainable synthesis methods.

Recent patents and scientific literature underscore the growing recognition of CAS no. 1783423-60-8 as a valuable chemical entity. Researchers have reported novel synthetic routes that improve yield and purity while reducing environmental impact. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing practices. The development of efficient synthetic methodologies ensures that this compound remains accessible for further research and commercial applications.

The versatility of tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-ylcarbamate extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Its ability to serve as a cross-coupling partner or a protecting group makes it useful in various industrial processes. For instance, it has been employed in the synthesis of advanced materials where precise molecular architecture is required.

In conclusion, the compound identified by CAS no. 1783423-60-8 and named tert-butyl N-2-(3-chlorophenyl)-1-oxopropan-2-yIcarbamate represents a cornerstone in modern chemical research. Its unique structural features and reactivity make it indispensable for advancing drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance is expected to grow even further.